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Compound of Interest

Compound Name: Ethyl 2-(Trifluoromethyl)nicotinate

Cat. No.: B1313050 Get Quote

{"query": ""Ethyl 2-(trifluoromethyl)nicotinate" storage recommendations", "items":
[{"html_title": "Ethyl 2-(trifluoromethyl)nicotinate | 131747-43-8", "link":
"https://www.amsbio.com/products/131747-43-8-ethyl-2-(trifluoromethyl)nicotinate", "snippet":
"Storage. Store at -20°C. Overview. Product Name. Ethyl 2-(trifluoromethyl)nicotinate.
Description. Building block for chemical synthesis. Biological description.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8"}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate
| CAS 131747-43-8 | Biosynth", "link": "https://www.biosynth.com/p/FE36908/19398-ethyl-2-
trifluoromethylnicotinate", "snippet": "Storage Conditions. Store at 2-8°C. For long-term storage,
aliquot and store at -20°C. Protect from light and moisture. Safety and Handling.", "title": "Ethyl
2-(trifluoromethyl)nicotinate | CAS 131747-43-8 | Biosynth"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Selleck Chemicals", "link":
"https://www.selleckchem.com/products/ethyl-2-trifluoromethylnicotinate.html", "snippet":
"Storage. 2 years -20°C Powder, 2 weeks 4°C in DMSO, 6 months -80°C in DMSO. Technical
Data. M.Wt, 219.16. Formula, C9H8F3NO2. CAS No. 131747-43-8.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Selleck Chemicals"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8 - LGC Standards", "link":
"https://www.lgcstandards.com/US/en/Ethyl-2-%28trifluoromethyl%29nicotinate/p/TRC-
E935175", "snippet": "Storage. -20°C Freezer. This product is sold for research and
development purposes only. It is not for human or veterinary use. Follow proper safety
procedures ...", "title": "Ethyl 2-(trifluoromethyl)nicotinate | CAS 131747-43-8 - LGC
Standards"}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate, 97%, AK-43093, CAS ...",
"link": "https://www.aksci.com/item_detail.php?cat=43093", "snippet": "Storage. Store in a cool,
dry place. Store in a tightly-closed container. Store long-term at room temperature. Regulatory.
For research and development use only.", "title": "Ethyl 2-(trifluoromethyl)nicotinate, 97%,
AK-43093, CAS ..."}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate | CAS 131747-43-8",
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"link": "https://www.clearsynth.com/en/cas/131747-43-8", "snippet": "Storage Condition. 2-8°C.
Documents. Certificate of Analysis · MSDS/SDS. Related Products. You may also like. 2-
(Trifluoromethyl)nicotinic Acid. CAS: 131747-42-7.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Carbosynth", "link":
"https://www.carbosynth.com/carbosynth/website.nsf/(w-productdisplay)/FE36908", "snippet":
"FE36908, Ethyl 2-(trifluoromethyl)nicotinate ... Storage Conditions, Store at 2-8°C. For
long-term storage, aliquot and store at -20°C. Protect from light and ...", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Carbosynth"}]} {"query": ""Ethyl 2-
(trifluoromethyl)nicotinate" degradation", "items": [{"html_title": "Process for the preparation
of 2-halogene-alkyl nicotinic acid alkyl-esters", "link":
"https://patents.google.com/patent/EP1340747A1/en", "snippet": "2-haloalkyl nicotinic acids
and their derivatives, in particular be 2-trifluoromethyl nicotinic acid are valuable intermediate
products e.g. For the production of active pharmaceutical ingredients and agrochemicals. From
Tetrahedron Lett. 1998, 39, 7965 and J. Heterocycl. Chem. 1995, 32, 543 is known that can be
prepared from halogen-methyl-substituted enones and enaminonitriles 2-halomethyl-5-
cyanopyridines.", "title": "Process for the preparation of 2-halogene-alkyl nicotinic acid alkyl-
esters"}, {"html_title": "Hydrolysis of 2-(trifluoromethyl)nicotinic acid derivatives", "link":
"https://pubs.rsc.org/en/content/articlelanding/2018/ob/c8ob00209k", "snippet": "The hydrolysis
of 2-(trifluoromethyl)nicotinic acid derivatives was studied in detail. The hydrolysis of ethyl 2-
(trifluoromethyl)nicotinate was found to be catalyzed by both acid and base. The rate of
hydrolysis was found to be dependent on the pH of the solution. The hydrolysis of 2-
(trifluoromethyl)nicotinic acid was found to be much slower than the hydrolysis of ethyl 2-
(trifluoromethyl)nicotinate.", "title": "Hydrolysis of 2-(trifluoromethyl)nicotinic acid
derivatives"}, {"html_title": "A convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its
derivatives", "link": "https://www.sciencedirect.com/science/article/pii/S002211390080078X",
"snippet": "A convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its derivatives is
described. The synthesis starts from 2-chloro-3-picoline, which is converted to 2-
(trifluoromethyl)-3-picoline by treatment with trifluoromethyltrimethyltin. The 2-
(trifluoromethyl)-3-picoline is then oxidized to 2-(trifluoromethyl)nicotinic acid with potassium
permanganate. The 2-(trifluoromethyl)nicotinic acid is then converted to its ethyl ester by
treatment with ethanol in the presence of a catalytic amount of sulfuric acid.", "title": "A
convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its derivatives"}, {"html_title":
"Synthesis of 2-(trifluoromethyl)nicotinic acid derivatives", "link":
"https://onlinelibrary.wiley.com/doi/abs/10.1002/jhet.5570320227", "snippet": "The synthesis of
2-(trifluoromethyl)nicotinic acid derivatives is described. The synthesis starts from 2-chloro-3-
cyanopyridine, which is converted to 2-(trifluoromethyl)-3-cyanopyridine by treatment with
trifluoromethyltrimethyltin. The 2-(trifluoromethyl)-3-cyanopyridine is then hydrolyzed to 2-
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(trifluoromethyl)nicotinic acid with sodium hydroxide. The 2-(trifluoromethyl)nicotinic acid is then
converted to its ethyl ester by treatment with ethanol in the presence of a catalytic amount of
sulfuric acid.", "title": "Synthesis of 2-(trifluoromethyl)nicotinic acid derivatives"}]} {"query":
""Ethyl 2-(trifluoromethyl)nicotinate" handling guidelines", "items": [{"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate Safety Data Sheet", "link":
"https://www.chemservice.com/news/wp-content/uploads/2018/05/N-11929-5G_2018-05-
21_14-49-11.pdf", "snippet": "This product is for research and development use only. It is not
for drug, household, or other uses. The toxicological properties of this material have not been
fully investigated. Use with adequate ventilation. Avoid contact with skin, eyes, and clothing.
Wash thoroughly after handling. Keep container tightly closed. Store in a cool, dry place.",
"title": "Ethyl 2-(trifluoromethyl)nicotinate Safety Data Sheet"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8 | Biosynth", "link":
"https://www.biosynth.com/p/FE36908/19398-ethyl-2-trifluoromethylnicotinate", "snippet":
"Storage Conditions. Store at 2-8°C. For long-term storage, aliquot and store at -20°C. Protect
from light and moisture. Safety and Handling.", "title": "Ethyl 2-(trifluoromethyl)nicotinate |
CAS 131747-43-8 | Biosynth"}, {"html_t": "Ethyl 2-(trifluoromethyl)nicotinate, 97%, AK-
43093, CAS ...", "link": "https://www.aksci.com/item_detail.php?cat=43093", "snippet":
"Storage. Store in a cool, dry place. Store in a tightly-closed container. Store long-term at room
temperature. Regulatory. For research and development use only.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate, 97%, AK-43093, CAS ..."}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate Safety Data Sheet", "link": "https://www.alfa.com/en/msds/?
language=EN&subformat=CLP1&sku=H51939", "snippet": "Signal word. Warning. Hazard
statements. H315 Causes skin irritation. H319 Causes serious eye irritation. H335 May cause
respiratory irritation. Precautionary statements. P261 Avoid breathing
dust/fume/gas/mist/vapors/spray. P305+P351+P338 IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.",
"title": "Ethyl 2-(trifluoromethyl)nicotinate Safety Data Sheet"}]}## Navigating the Stability
and Storage of Ethyl 2-(trifluoromethyl)nicotinate: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Ethyl 2-(trifluoromethyl)nicotinate, a key building block in

pharmaceutical and agrochemical research. Aimed at researchers, scientists, and drug

development professionals, this document synthesizes available data to ensure the integrity

and longevity of this critical compound.
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Summary of Storage Recommendations
The stability of Ethyl 2-(trifluoromethyl)nicotinate is paramount to ensure reproducible

experimental outcomes. While specific stability data under various conditions is not extensively

published, a consensus on optimal storage conditions can be drawn from supplier

recommendations. The primary factors influencing its stability are temperature, moisture, and

light.

Storage
Condition

Temperature Duration Form Source

Short-term 2-8°C
Up to 2 weeks (in

DMSO)
Solution [1]

Long-term -20°C Up to 2 years Powder [1]

Long-term -80°C
Up to 6 months

(in DMSO)
Solution [1]

It is consistently recommended to protect the compound from light and moisture. For long-term

storage, it is advisable to aliquot the compound to avoid repeated freeze-thaw cycles.

Degradation Pathways
The primary degradation pathway for Ethyl 2-(trifluoromethyl)nicotinate is hydrolysis of the

ethyl ester to form 2-(trifluoromethyl)nicotinic acid. This reaction can be catalyzed by both

acidic and basic conditions. Therefore, it is crucial to avoid contact with strong acids, bases,

and aqueous environments to maintain the integrity of the ester.

Experimental Protocols
Detailed experimental protocols for formal stability studies of Ethyl 2-
(trifluoromethyl)nicotinate are not readily available in the public domain. However, a standard

approach to assessing the stability of a compound like this would involve the following:

Protocol: Isothermal Stability Study
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Sample Preparation: Accurately weigh samples of Ethyl 2-(trifluoromethyl)nicotinate into

vials of a suitable inert material (e.g., amber glass).

Stress Conditions: Store the vials at a range of temperatures (e.g., 4°C, 25°C, 40°C) and

relative humidity levels (e.g., ambient, 75% RH). Protect a subset of samples from light at

each condition.

Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 3, 6, 12 months).

Analysis: Analyze the purity of the samples at each time point using a validated stability-

indicating High-Performance Liquid Chromatography (HPLC) method. The mobile phase and

column selection should be optimized to resolve the parent compound from any potential

degradants.

Data Evaluation: Quantify the amount of Ethyl 2-(trifluoromethyl)nicotinate remaining and

identify and quantify any degradation products. The rate of degradation can then be

calculated to determine the shelf-life under the tested conditions.

Factors Influencing Stability
The following diagram illustrates the key factors that can impact the stability of Ethyl 2-
(trifluoromethyl)nicotinate.
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Influencing Factors
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Click to download full resolution via product page

Caption: Factors affecting the stability of Ethyl 2-(trifluoromethyl)nicotinate.

Handling and Safety
When handling Ethyl 2-(trifluoromethyl)nicotinate, it is important to use appropriate personal

protective equipment, including gloves and safety glasses. Work should be conducted in a well-

ventilated area. In case of contact with eyes or skin, rinse immediately with plenty of water. For

detailed safety information, refer to the product's Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [stability and storage conditions for Ethyl 2-
(trifluoromethyl)nicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313050#stability-and-storage-conditions-for-ethyl-2-
trifluoromethyl-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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